Cas no 374822-46-5 (3,3-difluoro-4-methylpiperidine)

• Product Name: 3,3-difluoro-4-methylpiperidine
• CAS No: 374822-46-5
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5156064
• PubChem ID: 21955335
• Update Time: 2025-10-29

3,3-difluoro-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,3-difluoro-4-methyl-
• 3, 3-DIFLU0R0-4- METHYLPIPERIDINE
• 3,3-difluoro-4-methylpiperidine

• Inchi： 1S/C6H11F2N/c1-5-2-3-9-4-6(5,7)8/h5,9H,2-4H2,1H3
• InChI Key： MVQKDOYPBRWCRW-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(F)(F)C1

Additional information on 3,3-difluoro-4-methylpiperidine

Comprehensive Overview of 3,3-Difluoro-4-methylpiperidine (CAS No. 374822-46-5): Properties, Applications, and Industry Insights

3,3-Difluoro-4-methylpiperidine (CAS No. 374822-46-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of two fluorine atoms at the 3-position and a methyl group at the 4-position of the piperidine ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Recent studies highlight its role in modulating bioactivity, particularly in CNS-targeting molecules, aligning with the growing demand for fluorinated building blocks in medicinal chemistry.

The compound's molecular formula, C₆H₁₁F₂N, and molecular weight of 135.16 g/mol, position it as a versatile scaffold for structure-activity relationship (SAR) optimization. Researchers frequently explore its potential in designing kinase inhibitors and GPCR modulators, addressing trending topics like neurodegenerative diseases and precision medicine. Its physicochemical properties, including a boiling point of ~150°C and moderate water solubility, facilitate its use in diverse synthetic protocols.

In the context of green chemistry, 3,3-difluoro-4-methylpiperidine exemplifies the shift toward sustainable fluorination techniques. With environmental regulations tightening, industries prioritize low-GWP (Global Warming Potential) fluorochemicals, and this compound's efficient synthesis routes—such as catalytic hydrogenation of corresponding pyridine derivatives—resonate with eco-conscious methodologies. Analytical techniques like HPLC and NMR ensure high purity (>98%), critical for regulatory compliance in API manufacturing.

Market trends reveal rising searches for "fluorinated piperidines in drug design" and "CAS 374822-46-5 suppliers," reflecting its commercial relevance. The compound's stability under physiological pH conditions also makes it a candidate for prodrug development, a hotspot in oncology and antiviral research. Notably, its synthon versatility allows derivatization into chiral auxiliaries or ligands for asymmetric catalysis, answering frequent queries about "custom fluorinated intermediates."

From a safety standpoint, 3,3-difluoro-4-methylpiperidine requires standard handling protocols for organic bases, including PPE and ventilation. Its non-hazardous classification under GHS standards enhances its appeal for industrial scale-up. As patent landscapes evolve, this compound's applications in bioconjugation and PET tracer synthesis further solidify its role in cutting-edge therapeutics, meeting demands highlighted by search terms like "piperidine derivatives in imaging agents."

In summary, CAS 374822-46-5 bridges academic innovation and industrial practicality, driven by its fluorine-driven bioisosterism and synthetic adaptability. Its alignment with trends such as fragment-based drug discovery and late-stage fluorination ensures continued relevance, while SEO-optimized queries underscore its dual importance as a research tool and commercial product.